Cas no 103640-14-8 (2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine)

2,2,4-Trimethyl-1-(2-methylprop-2-en-1-yl)piperazine is a specialized piperazine derivative characterized by its branched alkyl and alkenyl substituents, which enhance its reactivity and versatility in organic synthesis. The compound’s sterically hindered structure contributes to its stability, making it suitable for applications requiring controlled reactivity, such as in the preparation of complex heterocycles or as an intermediate in pharmaceutical and agrochemical synthesis. Its unsaturated side chain offers potential for further functionalization, enabling tailored modifications for specific synthetic pathways. The compound’s defined molecular architecture ensures consistent performance in reactions where precise steric and electronic effects are critical.

2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine structure

103640-14-8 structure

Product name:2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine

CAS No:103640-14-8

MF:C₁₁H₂₂N₂

MW:182.305782794952

CID:893472

2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- Piperazine, 2,2,4-trimethyl-1-(2-methylallyl)- (6CI)
- 2,2,4-TRIMETHYL-1-(2-METHYLPROP-2-EN-1-YL)PIPERAZINE
- 2,2,4-trimethyl-1-(2-methylprop-2-enyl)piperazine
- 2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine

2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-48503552-2.5g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	2.5g	$2043.0	2023-10-28
Enamine	BBV-48503552-1.0g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	1.0g	$986.0	2023-01-23
Enamine	BBV-48503552-10.0g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	10.0g	$3253.0	2023-01-23
Enamine	BBV-48503552-10g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	10g	$3253.0	2023-10-28
Enamine	BBV-48503552-5.0g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	5.0g	$2587.0	2023-01-23
Enamine	BBV-48503552-5g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	5g	$2587.0	2023-10-28
Enamine	BBV-48503552-1g	2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine	103640-14-8	95%	1g	$986.0	2023-10-28

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2. Blue-green emitting cationic iridium complexes with 1,3,4-oxadiazole cyclometallating ligands: synthesis, photophysical and electrochemical properties, theoretical investigation and electroluminescent devices†

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Additional information on 2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine

Chemical Compound CAS No. 103640-14-8: 2,2,4-TriMethyl-1-(2-MethylProp-2-en-1-yl)Piperazine

The chemical compound with CAS No. 103640-14-8, commonly referred to as 2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms. The piperazine framework is widely used in drug discovery and polymer synthesis due to its unique electronic properties and structural versatility.

Structure and Synthesis: The molecular structure of 2,2,4-trimethyl-1-(2-methylprop-2-en-1-yl)piperazine consists of a piperazine ring substituted with methyl groups at positions 2 and 4, and a 2-methylpropenyl group at position 1. The presence of these substituents imparts steric bulk and electronic effects that influence the compound's reactivity and solubility. Recent studies have focused on optimizing the synthesis of this compound through efficient catalytic methods, such as palladium-catalyzed coupling reactions and microwave-assisted synthesis. These advancements have significantly reduced production costs while improving yield and purity.

Applications in Drug Discovery: The piperazine core is a common feature in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. For instance, researchers at the University of California have reported that analogues of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The methyl and propenyl substituents enhance the molecule's lipophilicity, making it an ideal candidate for targeting membrane-bound proteins.

Material Science Applications: Beyond pharmaceuticals, this compound has found applications in polymer chemistry. Its ability to act as a cross-linking agent in polyurethane production has been explored in recent studies. For example, a team at MIT demonstrated that incorporating this piperazine derivative into polyurethane matrices significantly improves mechanical strength and thermal stability. This makes it a promising material for high-performance adhesives and composites.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Recent toxicological studies have shown that this compound exhibits low acute toxicity, making it suitable for industrial applications where human exposure is controlled. Additionally, its biodegradation pathways have been characterized under aerobic conditions, indicating that it does not persist long-term in the environment.

Future Directions: The ongoing interest in CAS No. 103640-14-8 stems from its potential in multiple fields. Future research is expected to focus on expanding its use in drug delivery systems and advanced materials. Collaborative efforts between chemists and biologists aim to exploit its structural features for developing targeted therapies against neurodegenerative diseases.

In conclusion, CAS No. 103640-14-8 (2,2,4-trimethyl-1-(2-methylpropenyl)piperazine) stands out as a versatile molecule with applications spanning drug discovery, materials science, and industrial chemistry. Its unique structure and favorable properties make it a valuable asset for researchers seeking innovative solutions across various disciplines.